CID 78068090

• Molecular Formula: C14H36Si6
• Molecular Weight: 372.95 g/mol
• InChI: InChI=1S/C14H36Si6/c1-17(2,3)15(18(4,5)6)13-14-16(19(7,8)9)20(10,11)12/h1-12H3
• InChI Key: MWPUDKQNMJFWRW-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](=C=C=[Si]([Si](C)(C)C)[Si](C)(C)C)[Si](C)(C)C

Description

CID 78068090 is a compound of interest in various scientific fields due to its unique chemical properties and potential applications

Preparation Methods

The preparation of CID 78068090 involves specific synthetic routes and reaction conditions. The synthetic methods typically include the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds that can be applied in different industrial fields such as food or pharmaceuticals. The preparation methods involve the determination of the inclusion formation constant and the most used methods to prepare host inclusion in the non-polar cavity of cyclodextrins .

Chemical Reactions Analysis

CID 78068090 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

CID 78068090 has a wide range of scientific research applications It is used in chemistry for the study of chemical reactions and mechanisms In biology, it is used to study cellular processes and interactionsIn industry, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of CID 78068090 involves its interaction with specific molecular targets and pathways. For example, CID-078, a related compound, is an orally bioavailable macrocycle with dual cyclin A and B RxL inhibitory activity. It selectively targets tumor cells with oncogenic alterations that cause cell cycle dysregulation. The activity of CID-078 correlates with E2F1 and ESPL1 expression and is consistent with the proposed mechanism of action of cyclin A/B RxL inhibition leading to DNA damage .

Comparison with Similar Compounds

CID 78068090 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those that share structural similarities or have similar biological activities. The comparison can be made based on their chemical properties, mechanisms of action, and applications. For example, PubChem provides a platform to search for similar compounds based on 2-D and 3-D neighboring sets .